99-12-7

1,3-Dimethyl-5-nitrobenzene

In Stock

• CAS RN:
• 99-12-7

• Formula:
• C8H9NO2

• InChI:
• InChI=1S/C8H9NO2/c1-6-3-7(2)5-8(4-6)9(10)11/h3-5H,1-2H3

• InChIKey:
• BYFNZOKBMZKTSC-UHFFFAOYSA-N

• 1,3-dimethyl-5-nitrobenzene appears as needles or yellow crystalline solid. (NTP, 1992)

2-(Phenylthio)ethanol

In Stock

• CAS RN:
• 699-12-7

• Formula:
• C8H10OS

• InChI:
• InChI=1S/C8H10OS/c9-6-7-10-8-4-2-1-3-5-8/h1-5,9H,6-7H2

• InChIKey:
• KWWZHCSQVRVQGF-UHFFFAOYSA-N

• 2-(Phenylthio)ethanol, also known as 2-(Phenylthio)ethanol, is a useful research compound. Its molecular formula is C8H10OS and its molecular weight is 154.23 g/mol. The purity is usually 95%.

cis-Aconitic acid

In Stock

• CAS RN:
• 499-12-7

• Formula:
• C6H6O6

• InChI:
• InChI=1S/C6H6O6/c7-4(8)1-3(6(11)12)2-5(9)10/h1H,2H2,(H,7,8)(H,9,10)(H,11,12)/b3-1-

• InChIKey:
• GTZCVFVGUGFEME-IWQZZHSRSA-N

• cis-Aconitic acid, also known as cis-aconitate or acid, acontic, belongs to the class of organic compounds known as tricarboxylic acids and derivatives. These are carboxylic acids containing exactly three carboxyl groups. cis-Aconitic acid exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). cis-Aconitic acid has been found in human prostate tissue, and has also been detected in most biofluids, including cerebrospinal fluid, urine, breast milk, and saliva. Within the cell, cis-aconitic acid is primarily located in the cytoplasm and mitochondria. cis-Aconitic acid exists in all eukaryotes, ranging from yeast to humans. cis-Aconitic acid participates in a number of enzymatic reactions. In particular, cis-Aconitic acid can be biosynthesized from citric acid;  which is mediated by the enzyme aconitate hydratase, mitochondrial. ...

Bicyclo[3.1.1]hept-3-en-2-one

• CAS RN:
• 39799-12-7

• Formula:
• C7H8O

• InChI:
• InChI=1S/C7H8O/c8-7-2-1-5-3-6(7)4-5/h1-2,5-6H,3-4H2

• InChIKey:
• XHBHHEUCDDSMHQ-UHFFFAOYSA-N

• Bicyclo[3.1.1]hept-3-en-2-one is a useful research compound. Its molecular formula is C7H8O and its molecular weight is 108.14 g/mol. The purity is usually 95%.

2,6-Dimethyl-[1,3]thiazolo[5,4-f][1,3]benzothiazole

In Stock

• CAS RN:
• 13399-12-7

• Formula:
• C10H8N2S2

• InChI:
• InChI=1S/C10H8N2S2/c1-5-11-7-3-10-8(4-9(7)13-5)12-6(2)14-10/h3-4H,1-2H3

• InChIKey:
• SLDSUXINRYHMCN-UHFFFAOYSA-N

• 2,6-Dimethyl-[1,3]thiazolo[5,4-f][1,3]benzothiazole is a useful research compound. Its molecular formula is C10H8N2S2 and its molecular weight is 220.3 g/mol. The purity is usually 95%.

Bisabolol oxide B

• CAS RN:
• 55399-12-7

• Formula:
• C15H26O2

• InChI:
• InChI=1S/C15H26O2/c1-11-5-7-12(8-6-11)15(4)10-9-13(17-15)14(2,3)16/h5,12-13,16H,6-10H2,1-4H3

• InChIKey:
• RKBAYVATPNYHLW-UHFFFAOYSA-N

• Alpha-Bisabolol oxide b, also known as bisabolol oxide II, belongs to the class of organic compounds known as tetrahydrofurans. These are heterocyclic compounds containing a saturated, aliphatic, five-membered ring where a carbon is replaced by an oxygen. Alpha-Bisabolol oxide b is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Alpha-bisabolol oxide b is primarily located in the membrane (predicted from logP). Outside of the human body, Alpha-bisabolol oxide b can be found in a number of food items such as tea, fats and oils, herbs and spices, and roman camomile. This makes Alpha-bisabolol oxide b a potential biomarker for the consumption of these food products.
  Bisabolol oxide B is a member of oxolanes.

3,3-Dimethyl-1-(methylsulfanyl)butan-2-one

In Stock

• CAS RN:
• 39199-12-7

• Formula:
• C7H14OS

• InChI:
• InChI=1S/C7H14OS/c1-7(2,3)6(8)5-9-4/h5H2,1-4H3

• InChIKey:
• MHHUUPYWCAKNBW-UHFFFAOYSA-N

• 3,3-dimethyl-1-(methylsulfanyl)butan-2-one is a butanone and an aliphatic sulfide.

Ethyl 3-phenyl-1H-pyrazole-5-carboxylate

In Stock

• CAS RN:
• 13599-12-7

• Formula:
• C12H12N2O2

• InChI:
• InChI=1S/C12H12N2O2/c1-2-16-12(15)11-8-10(13-14-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,13,14)

• InChIKey:
• AZZHJDRWBMQEKD-UHFFFAOYSA-N

• Ethyl 3-phenyl-1H-pyrazole-5-carboxylate is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.

tert-Butyl 4-(hydroxymethyl)-1H-indole-1-carboxylate

In Stock

• CAS RN:
• 220499-12-7

• Formula:
• C14H17NO3

• InChI:
• InChI=1S/C14H17NO3/c1-14(2,3)18-13(17)15-8-7-11-10(9-16)5-4-6-12(11)15/h4-8,16H,9H2,1-3H3

• InChIKey:
• XHSQCCTUAQIQMS-UHFFFAOYSA-N

• Tert-Butyl 4-(hydroxymethyl)-1H-indole-1-carboxylate is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29 g/mol. The purity is usually 95%.

Ethyl 4-((4-((3-(ethoxycarbonyl)-4-methyl-5-(propionyloxy)thiophen-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 398999-12-7

• Formula:
• C25H31N3O9S2

• InChI:
• InChI=1S/C25H31N3O9S2/c1-5-19(29)37-24-16(4)20(23(31)35-6-2)22(38-24)26-21(30)17-8-10-18(11-9-17)39(33,34)28-14-12-27(13-15-28)25(32)36-7-3/h8-11H,5-7,12-15H2,1-4H3,(H,26,30)

• InChIKey:
• FLMLYIMRRYUXLX-UHFFFAOYSA-N

• Ethyl 4-((4-((3-(ethoxycarbonyl)-4-methyl-5-(propionyloxy)thiophen-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C25H31N3O9S2 and its molecular weight is 581.66. The purity is usually 95%.

1-[(4-Chlorophenyl)methyl]-6-ethoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-one

In Stock

• CAS RN:
• 872199-12-7

• Formula:
• C25H22ClNO5S

• InChI:
• InChI=1S/C25H22ClNO5S/c1-3-32-20-10-13-23-22(14-20)25(28)24(16-27(23)15-17-4-6-18(26)7-5-17)33(29,30)21-11-8-19(31-2)9-12-21/h4-14,16H,3,15H2,1-2H3

• InChIKey:
• ZGXYTIBLGJQZGQ-UHFFFAOYSA-N

• 1-[(4-Chlorophenyl)methyl]-6-ethoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-one is a useful research compound. Its molecular formula is C25H22ClNO5S and its molecular weight is 483.96. The purity is usually 95%.

5-Cyano-1,2-dihydro-2-oxopyridine-3-boronic acid

In Stock

• CAS RN:
• 903899-12-7

• Formula:
• C6H5BN2O3

• InChI:
• InChI=1S/C6H5BN2O3/c8-2-4-1-5(7(11)12)6(10)9-3-4/h1,3,11-12H,(H,9,10)

• InChIKey:
• XLTWXXALSLWYIW-UHFFFAOYSA-N

• 5-Cyano-1,2-dihydro-2-oxopyridine-3-boronic acid is a useful research compound. Its molecular formula is C6H5BN2O3 and its molecular weight is 163.93 g/mol. The purity is usually 95%.

2,4(3H,5H)-Furandione, 3-acetyl-5-methyl-, (5R)- (9CI)

• CAS RN:
• 136599-12-7

• Formula:
• C7H8O4

• InChI:
• InChI=1S/C7H8O4/c1-3(8)5-6(9)4(2)11-7(5)10/h4-5H,1-2H3/t4-,5?/m1/s1

• InChIKey:
• AWDQUGUAPKMRFX-CNZKWPKMSA-N

• 2,4(3H,5H)-Furandione, 3-acetyl-5-methyl-, (5R)- (9CI), also known as 2,4(3H,5H)-Furandione, 3-acetyl-5-methyl-, (5R)- (9CI), is a useful research compound. Its molecular formula is C7H8O4 and its molecular weight is 156.137. The purity is usually 95%.

2-(5-amino-3-((3-fluorophenyl)amino)-4-(phenylsulfonyl)-1H-pyrazol-1-yl)-N-(3-chlorophenyl)acetamide

In Stock

• CAS RN:
• 1019099-12-7

• Formula:
• C23H19ClFN5O3S

• InChI:
• InChI=1S/C23H19ClFN5O3S/c24-15-6-4-8-17(12-15)27-20(31)14-30-22(26)21(34(32,33)19-10-2-1-3-11-19)23(29-30)28-18-9-5-7-16(25)13-18/h1-13H,14,26H2,(H,27,31)(H,28,29)

• InChIKey:
• WLLHMRZYDOEQOL-UHFFFAOYSA-N

• 2-(5-amino-3-((3-fluorophenyl)amino)-4-(phenylsulfonyl)-1H-pyrazol-1-yl)-N-(3-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C23H19ClFN5O3S and its molecular weight is 499.95. The purity is usually 95%.

tert-butyl N-(5-formyl-1-methyl-3-phenyl-1H-pyrazol-4-yl)carbamate

In Stock

• CAS RN:
• 2230799-12-7

• Formula:
• C16H19N3O3

• InChI:
• InChI=1S/C16H19N3O3/c1-16(2,3)22-15(21)17-14-12(10-20)19(4)18-13(14)11-8-6-5-7-9-11/h5-10H,1-4H3,(H,17,21)

• InChIKey:
• AFODSVLSCRCLEV-UHFFFAOYSA-N

• Tert-butyl N-(5-formyl-1-methyl-3-phenyl-1H-pyrazol-4-yl)carbamate is a useful research compound. Its molecular formula is C16H19N3O3 and its molecular weight is 301.34 g/mol. The purity is usually 95%.